Cas no 84697-07-4 (Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1))
84697-07-4 structure
Product Name:Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
CAS No:84697-07-4
MF:C30H53Cl3N2O
MW:564.113626241684
CID:727532
PubChem ID:3020079
Update Time:2025-04-19
Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
- (2,4-dichlorobenzyl)dimethyl[3-[(1-oxooctadecyl)amino]propyl]ammonium chloride
- (2,4-dichlorophenyl)methyl-dimethyl-[3-(octadecanoylamino)propyl]azanium,chloride
- (2,4-Dichlorobenzyl)dimethyl(3-((1-oxooctadecyl)amino)propyl)ammonium chloride
- EINECS 283-716-8
- 84697-07-4
- NS00060943
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- Inchi: 1S/C30H52Cl2N2O.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-30(35)33-23-19-24-34(2,3)26-27-21-22-28(31)25-29(27)32;/h21-22,25H,4-20,23-24,26H2,1-3H3;1H
- InChI Key: WVCSJELIICFXBX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C[N+](C)(C)CCCNC(CCCCCCCCCCCCCCCCC)=O)Cl.[Cl-]
Computed Properties
- Exact Mass: 562.32200
- Monoisotopic Mass: 562.322
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 36
- Rotatable Bond Count: 22
- Complexity: 515
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 6.73250
Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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